Cas no 5097-92-7 (Pyridine, 4-[(1Z)-2-phenylethenyl]-)
5097-92-7 structure
Product Name:Pyridine, 4-[(1Z)-2-phenylethenyl]-
CAS No:5097-92-7
MF:C13H11N
MW:181.233143091202
CID:363674
PubChem ID:12429368
Update Time:2025-04-19
Pyridine, 4-[(1Z)-2-phenylethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 4-[(1Z)-2-phenylethenyl]-
- cis-4-(β-styryl)pyridine
- Pyridine, 4-(2-phenylethenyl)-, (Z)-
- Pyridine, 4-styryl-, (Z)-
- UNII-FDH329JY9D
- Pyridine, 4-((1Z)-2-phenylethenyl)-
- cis-4-Styrylpyridine
- 4-Styrylpyridine, (Z)-
- cis-4-Stilbazole
- (Z)-4-Stilbazole
- FDH329JY9D
- (Z)-4-Styrylpyridine
- SCHEMBL1880739
- 4-Stilbazole, (Z)-
- Pyridine, 4-styryl-, cis-
- 4-((1Z)-2-Phenylethenyl)pyridine
- 5097-92-7
- Q27277929
-
- Inchi: 1S/C13H11N/c1-2-4-12(5-3-1)6-7-13-8-10-14-11-9-13/h1-11H/b7-6-
- InChI Key: QKHRGPYNTXRMSL-SREVYHEPSA-N
- SMILES: N1C=CC(=CC=1)/C=C\C1C=CC=CC=1
Computed Properties
- Exact Mass: 181.08923
- Monoisotopic Mass: 181.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Pyridine, 4-[(1Z)-2-phenylethenyl]- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5097-92-7 (Pyridine, 4-[(1Z)-2-phenylethenyl]-) Related Products
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- 16375-56-7(4-(1-Naphthylvinyl)pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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